6-ethyl-3-thioxo-2H,4H-1,2,4-triazin-5-one

• IUPAC Name: 6-ethyl-3-sulfanylidene-2H-1,2,4-triazin-5-one
• InChI: InChI=1S/C5H7N3OS/c1-2-3-4(9)6-5(10)8-7-3/h2H2,1H3,(H2,6,8,9,10)
• InChI Key: NBZOSCCFHLYVDE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NNC(=S)NC1=O
• Molecular Formula: C5H7N3OS
• DSSTOX Substance ID: DTXSID50482695
• Molecular Weight: 157.20 g/mol
• CAS RN: 452-12-0

Description

Triazines and tetrazines are a special class of heterocyclic compounds. They are building blocks and have provided a new dimension to the design of biologically important organic molecules. Several of their derivatives with fine-tuned electronic properties have been identified as multifunctional, adaptable, switchable, and remarkably antifungal, anticancer, antiviral, antitumor, cardiotonic, anti-HIV, analgesic, anti-protozoal, etc.

Synthesis Analysis

The rich literature demonstrates various synthetic routes for a variety of triazines and tetrazines through microwave-assisted, solid-phase, metal-based, [4+2] cycloaddition, and multicomponent one-pot reactions. Synthetic approaches contain linear, angular, and fused triazine and tetrazine heterocycles through a combinatorial method.

Molecular Structure Analysis

Triazines and tetrazines are very common and significant moieties having three and four nitrogen atoms, respectively, in biologically important molecules. The absence of weak bonds except for the aromatic group and the C=N linkages provides triazine and tetrazines rich nitrogen content, high chemical stability, and the amazing heteroatom effect (HAE) which leads to great practical applications.

Chemical Reactions Analysis

Notably, the triazines and tetrazines undergo a variety of organic transformations, including electrophilic addition, coupling, nucleophilic displacement, and intramolecular cyclization.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary widely depending on their specific structures. For example, Tetrahydro-2-methyl-3-thioxo-1,2,4-triazine-5,6-dione has a melting point of 168-171 °C.

Safety And Hazards

Safety information for these compounds can also vary. For example, Tetrahydro-2-methyl-3-thioxo-1,2,4-triazine-5,6-dione is classified as an eye irritant.

Future Directions

The future directions of research in this field could involve the development of new synthetic routes and applications for these compounds, as well as further investigation into their biological activities.